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Compound of Interest

Compound Name: Autacl

cat. No.: B12418110

Technical Support Center: Autacl

Welcome to the technical support center for Autacl. This resource provides troubleshooting
guidance and answers to frequently asked questions to assist researchers, scientists, and drug
development professionals in their experiments involving Autacl.

Frequently Asked Questions (FAQs)

Q1: What is Autacl and what is its mechanism of action?

Autacl is a MetAP2-targeting autophagy-mediated degrader (AUTAC).[1][2][3] Itis a
bifunctional molecule containing a fumagillol moiety that binds to Methionine aminopeptidase 2
(MetAP2) and a p-Fluorobenzyl Guanine (FBnG) tag that induces its degradation via the
autophagy pathway.[1][3] The FBnG tag mimics S-guanylation, a post-translational modification
that leads to the K63-linked polyubiquitination of the target protein. The polyubiquitinated
MetAP?2 is then recognized by the autophagy receptor p62/SQSTM1, leading to its
sequestration into an autophagosome. The autophagosome subsequently fuses with a
lysosome, resulting in the degradation of MetAP2.

Q2: What is the primary solvent for dissolving Autac1?

The recommended solvent for Autacl is dimethyl sulfoxide (DMSO). It is sparingly soluble in
agueous solutions, and direct dissolution in cell culture media is not recommended.

Q3: What is the maximum recommended concentration of DMSO in my cell culture medium?
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To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture
medium should be kept low, typically below 0.5%. For sensitive cell lines, it is advisable to keep
the DMSO concentration below 0.1%.

Q4: How should | store Autacl powder and stock solutions?

Autacl powder should be stored at -20°C for up to 3 years or at 4°C for up to 2 years. Once
dissolved in a solvent, the stock solution should be stored at -80°C for up to 6 months or at
-20°C for up to 1 month. It is recommended to prepare aliquots of the stock solution to avoid
repeated freeze-thaw cycles.

Troubleshooting Guide
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Issue Possible Cause

Recommended Solution

Precipitation or cloudiness ) )
_ , Incomplete dissolution.
observed in the stock solution.

Use newly opened, anhydrous
DMSO as hygroscopic DMSO
can negatively impact
solubility. Gently warm the
solution to 37°C and use

sonication to aid dissolution.

Precipitate forms when diluting

o Poor solubility of Autacl in
the DMSO stock solution into

) agueous solutions.
aqueous cell culture medium.

Ensure the final concentration
of Autacl in the media is within
its soluble range for your
specific experimental
conditions. Pre-warm the cell
culture medium to 37°C before
adding the Autacl stock
solution. Add the stock solution
dropwise while gently vortexing
the medium to ensure rapid
and homogenous mixing.
Consider using co-solvents in
the final working solution for in

vivo studies (see table below).

Inconsistent experimental Degradation of Autacl in the

results. working solution.

Prepare fresh working
solutions for each experiment
from a frozen stock. Avoid
storing diluted Autacl in
aqueous media for extended

periods.

Ensure the final DMSO

concentration is as low as

possible (ideally <0.5%).
Cytotoxicity from the solvent. Always include a vehicle
control (media with the same
final concentration of DMSO)

in your experiments.
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Quantitative Data Summary

lubil

Solvent Solubility Notes
Sonication and use of newly
DMSO 100 mg/mL (107.40 mM) opened, anhydrous DMSO are

recommended.

Cell Culture Media (e.g.,
DMEM, RPMI-1640)

Very low

Direct dissolution is not
recommended; dilute from a
DMSO stock solution.

Formulations for In Vivo Studies

For in vivo experiments, a clear stock solution in an appropriate solvent should first be

prepared, followed by the sequential addition of co-solvents.

Final Autacl

Protocol Composition .
Concentration

10% DMSO, 40% PEG300,

1 ) 2.5 mg/mL (2.69 mM)
5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE-

2 ] ) 2.5 mg/mL (2.69 mM)
B-CD in Saline)

3 10% DMSO, 90% Corn OiIl 2.5 mg/mL (2.69 mM)

Data sourced from

MedChemExpress.

Experimental Protocols
Protocol for Preparing Autacl Stock and Working
Solutions for In Vitro Experiments

e Prepare the Stock Solution:
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o To prepare a 10 mM stock solution, dissolve 9.31 mg of Autacl in 1 mL of anhydrous
DMSO.

o If dissolution is slow, gently warm the vial to 37°C and sonicate until the solution is clear.

o Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles and
store at -80°C.

e Prepare the Working Solution:

[e]

Thaw an aliquot of the 10 mM Autac1l stock solution at room temperature.
o Pre-warm the desired volume of cell culture medium to 37°C.

o Calculate the volume of the stock solution needed to achieve the final desired
concentration in your experiment. For example, to prepare 1 mL of a 10 uM working
solution, you will need 1 pL of the 10 mM stock solution (a 1:1000 dilution).

o Add the calculated volume of the Autacl stock solution to the pre-warmed medium.
o Immediately mix the solution gently but thoroughly.

o The final DMSO concentration in this example would be 0.1%. Always include a vehicle
control with the same final DMSO concentration in your experimental setup.

Visualizations
Autacl Mechanism of Action
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Caption: Mechanism of Autacl-mediated degradation of MetAP2.

Experimental Workflow for Improving Autacl Solubility
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Start: Autacl Powder

Dissolve in Anhydrous DMSO

Is solution clear?

Yes

Apply gentle heat (37°C)
and/or sonication

Prepare Working Solution

Pre-warm aqueous medium
to 37°C

i

Add stock solution dropwise
to medium while mixing

Observe for precipitation

Precipitation

Troubleshoot:
- Lower final concentration
- Check DMSO quality
- Ensure rapid mixing

Solution is ready for experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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